Cas no 40682-84-6 (2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride)

• Product Name: 2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride
• CAS No: 40682-84-6
• MF: C₁₆H₁₇ClN₂O
• MW: 288.771982908249
• CID: 4713971
• Update Time: 2025-06-23

2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-2-(4-methoxyphenyl)acetonitrile hydrochloride
• OR300863
• 2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride

• Inchi： 1S/C16H16N2O.ClH/c1-19-15-9-7-14(8-10-15)16(11-17)18-12-13-5-3-2-4-6-13;/h2-10,16,18H,12H2,1H3;1H
• InChI Key： BNLWWNQPVHQVBO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)C(C#N)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 295
• Topological Polar Surface Area: 45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride

Comprehensive Overview of 2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride (CAS No. 40682-84-6)

2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride, identified by its CAS number 40682-84-6, is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound belongs to the class of nitrile derivatives, which are widely studied for their versatile applications in drug discovery and material science. The presence of both benzylamino and 4-methoxyphenyl groups in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring structure-activity relationships (SAR) and molecular interactions.

In recent years, the demand for high-purity nitrile compounds like 2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride has surged due to their potential in developing targeted therapeutics. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, such as kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with the growing focus on precision medicine and personalized drug development, which are among the most searched topics in biopharmaceutical circles today.

The synthesis of 2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and cyanohydrin formation. Its hydrochloride salt form enhances stability and solubility, making it suitable for in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to confirm its purity and structural integrity, addressing the industry's emphasis on quality control and regulatory compliance.

From an SEO perspective, queries related to "CAS 40682-84-6 supplier," "2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride uses," and "nitrile derivatives in drug discovery" frequently appear in search engines. This reflects the compound's relevance to academic researchers, pharmaceutical manufacturers, and chemical distributors. Additionally, discussions on platforms like ResearchGate and PubMed often highlight its potential in central nervous system (CNS) drug development, further boosting its visibility in scientific literature.

Environmental and safety considerations are also critical when handling 2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride. While it is not classified as a hazardous material, standard laboratory precautions—such as using personal protective equipment (PPE) and working in a well-ventilated area—are recommended. These practices align with the broader sustainability trends in the chemical industry, where green chemistry principles and responsible sourcing are increasingly prioritized.

In summary, 2-(Benzylamino)-2-(4-methoxyphenyl)-acetonitrile hydrochloride (CAS No. 40682-84-6) represents a valuable tool for medicinal chemistry and pharmaceutical innovation. Its applications span from intermediate synthesis to biological target exploration, catering to the evolving needs of life sciences. As research continues to uncover its potential, this compound is likely to remain a focal point in high-impact journals and industry reports, driving further interest and investment in its study.